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Compound of Interest

Compound Name: AT9283 hydrochloride

Cat. No.: B605658 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and maintain experimental

integrity. This document provides essential, immediate safety and logistical information for the

multi-targeted kinase inhibitor, AT9283 hydrochloride. The following procedural guidance is

designed to be a preferred source for laboratory safety and chemical handling, offering value

beyond the product itself.

Chemical and Physical Properties

Property Value Source

Molecular Formula C₁₉H₂₃N₇O₂ · xHCl N/A

Appearance White solid [1]

Solubility Soluble in DMSO and Ethanol N/A

Storage Temperature -20°C [2]

Personal Protective Equipment (PPE)
When handling AT9283 hydrochloride, it is crucial to use appropriate personal protective

equipment to prevent exposure. The toxicological properties of this compound have not been

fully tested, and it may be harmful if inhaled, ingested, or absorbed through the skin.[1]
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Recommended PPE:

Eye and Face Protection: Wear appropriate safety glasses.

Skin Protection:

Gloves: Use chemical-resistant gloves.

Lab Coat: A standard lab coat should be worn.

Respiratory Protection: Handle the compound in a fume hood to prevent inhalation.[1]
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Personal Protective Equipment (PPE) for AT9283 Hydrochloride
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Caption: Recommended PPE workflow for handling AT9283 hydrochloride.

Operational Plan: Step-by-Step Handling Protocol
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This protocol outlines the safe handling of AT9283 hydrochloride from receipt to preparation

of a stock solution.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container at -20°C in a designated area for

hazardous chemicals.[2]

Preparation of Stock Solutions:

All handling of the solid compound and preparation of solutions must be conducted in a

certified chemical fume hood.[1]

Before handling, ensure all required PPE is correctly worn.

To prepare a stock solution, dissolve AT9283 hydrochloride in a suitable solvent such as

DMSO or ethanol.

Avoid creating dust when handling the solid material.

Experimental Use:

When using the compound in experiments, maintain the use of all recommended PPE.

Avoid direct contact with the skin, eyes, and clothing.[1]

In case of accidental contact, follow the first aid measures outlined below.

First Aid Measures
Eye Contact: Immediately rinse with copious amounts of water for at least 15 minutes.

Skin Contact: Wash the affected area with plenty of water and soap. Remove contaminated

clothing.[1]

Inhalation: Move to fresh air. If breathing becomes difficult, seek medical attention.
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Ingestion: Rinse mouth with water and contact a physician immediately.[1]

Disposal Plan: Waste Management and
Decontamination
Proper disposal of AT9283 hydrochloride and any contaminated materials is essential to

prevent environmental contamination and ensure safety.

Waste Segregation:

Solid Waste: Collect unused or expired solid AT9283 hydrochloride in a dedicated,

sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing AT9283 hydrochloride should be collected in a

designated hazardous liquid waste container.

Contaminated Materials: All disposable items that have come into contact with the

compound (e.g., pipette tips, gloves, vials) must be disposed of in a designated solid

hazardous waste container.

Spill Management:

Solid Spills: In the event of a spill of the solid compound, carefully sweep or vacuum the

material to avoid raising dust. Place the collected material into a sealed container for

hazardous waste disposal.[1]

Liquid Spills: For spills of solutions containing AT9283 hydrochloride, absorb the liquid

with an inert material (e.g., vermiculite, sand).

Decontamination:

Following a spill or at the end of an experimental procedure, decontaminate all surfaces

and equipment that may have come into contact with the compound. Use a suitable

solvent, such as alcohol, for decontamination.[1]

Final Disposal:
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All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) department in accordance with local, state, and federal regulations.

Never dispose of chemical waste down the drain or in the regular trash.[3]

Signaling Pathway Inhibition
AT9283 is a multi-targeted kinase inhibitor with potent activity against several key signaling

proteins involved in cell cycle regulation and proliferation.[4][5][6] Its primary targets include

Aurora kinases A and B, as well as Janus kinases (JAK) 2 and 3.[7][8] By inhibiting these

kinases, AT9283 can disrupt mitotic progression and downstream signaling pathways, leading

to apoptosis in cancer cells.
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Caption: Signaling pathways inhibited by AT9283 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605658?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

